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Compound of Interest

Compound Name: tert-Butyl methyl terephthalate

Cat. No.: B3076837 Get Quote

A Comparative Guide to the Structural Analysis of Terephthalate-Based MOFs: UiO-66, MIL-53,

and MOF-5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural analysis and comparison of three prominent

terephthalate-based Metal-Organic Frameworks (MOFs): UiO-66, MIL-53, and MOF-5. These

materials have garnered significant attention for their potential applications in drug delivery, gas

storage, and catalysis due to their high porosity and tunable structures.

Comparative Structural and Performance Data
The following table summarizes the key structural and performance parameters of UiO-66, MIL-

53, and MOF-5, providing a clear basis for comparison.
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Property UiO-66 MIL-53 MOF-5 (IRMOF-1)

Metal Node Zirconium (Zr)

Aluminum (Al),

Chromium (Cr), Iron

(Fe)

Zinc (Zn)

Organic Linker

Terephthalic acid (1,4-

benzenedicarboxylic

acid)

Terephthalic acid (1,4-

benzenedicarboxylic

acid)

Terephthalic acid (1,4-

benzenedicarboxylic

acid)

Chemical Formula Zr₆O₄(OH)₄(C₈H₄O₄)₆
M(OH)(C₈H₄O₄) (M =

Al, Cr, Fe)
Zn₄O(C₈H₄O₄)₃

Crystal System
Face-Centered Cubic

(fcu)
Orthorhombic Cubic

BET Surface Area

(m²/g)
~1000 - 1800[1]

~80 - 1500

(depending on metal

and phase)

~260 - 4400[2]

Pore Volume (cm³/g) ~0.40 - 0.90[1]
Varies with phase

("breathing effect")
~0.61 - 1.26[2]

Pore Size (Å)

~6 Å (octahedral

cages), ~7.5 Å

(tetrahedral cages)

Bimodal, flexible

("breathing")
~8 Å and ~11 Å

Thermal Stability (°C) Up to 500[3]
Up to 400-500 (metal-

dependent)
Up to 400[2][4]

Chemical Stability
High stability in water

and various solvents

Moderate stability,

dependent on the

metal

Sensitive to moisture

Structural Relationships and Architectures
The distinct structural features of UiO-66, MIL-53, and MOF-5 arise from the coordination of the

terephthalate linker with different metal nodes, leading to unique framework topologies.
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Structural Comparison of Terephthalate-Based MOFs

UiO-66

MIL-53

MOF-5

Zr₆O₄(OH)₄ Cluster 12-coordination {Terephthalate Linker}
connects to

{ fcu Topology |  High Stability}
forms

M(OH) Chains (M=Al, Cr, Fe) 6-coordination {Terephthalate Linker}
connects to

{ Flexible Framework |  'Breathing' Effect}
forms

Zn₄O Cluster 4-coordination {Terephthalate Linker}
connects to

{ pcu Topology |  High Porosity}
forms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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